Cas no 25716-54-5 (2,6-dimethylfuro[2,3-d]pyrimidin-4-ol)

2,6-dimethylfuro[2,3-d]pyrimidin-4-ol structure
25716-54-5 structure
Product Name:2,6-dimethylfuro[2,3-d]pyrimidin-4-ol
CAS No:25716-54-5
MF:C8H8N2O2
MW:164.16
CID:5530681
PubChem ID:57428967
Update Time:2024-11-06

2,6-dimethylfuro[2,3-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethylfuro[2,3-d]pyrimidin-4-ol
    • Furo[2,3-d]pyrimidin-4(3H)-one, 2,6-dimethyl-
    • 2,6-Dimethylfuro[2,3-d]pyrimidin-4(1H)-one
    • DDPGANFSRCWULS-UHFFFAOYSA-N
    • 25716-54-5
    • 2,6-Dimethylfuro[2,3-d]pyrimidin-4(3H)-one
    • 1822719-67-4
    • 2,6-dimethyl-1H,4H-furo[2,3-d]pyrimidin-4-one
    • SCHEMBL3117263
    • Inchi: 1S/C8H8N2O2/c1-4-3-6-7(11)9-5(2)10-8(6)12-4/h3H,1-2H3,(H,9,10,11)
    • InChI Key: DDPGANFSRCWULS-UHFFFAOYSA-N
    • SMILES: C1(C)NC(=O)C2C=C(C)OC=2N=1

Computed Properties

  • Exact Mass: 164.058577502g/mol
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.6Ų
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